Structural Elucidation of 3-Propyl-3-azabicyclo[3.2.1]octan-8-amine
Structural Elucidation of 3-Propyl-3-azabicyclo[3.2.1]octan-8-amine
This guide details the structural elucidation of 3-Propyl-3-azabicyclo[3.2.1]octan-8-amine , a bicyclic diamine scaffold with significant potential in medicinal chemistry as a GPCR ligand or monoamine transporter modulator.[1]
The analysis prioritizes the differentiation of stereoisomers at the C8 position (syn vs. anti relative to the nitrogen bridge), which is the primary structural ambiguity in this scaffold.
[1]
Executive Summary & Structural Context
The molecule 3-propyl-3-azabicyclo[3.2.1]octan-8-amine consists of a bicyclo[3.2.1]octane core where the nitrogen atom is located at position 3 (in the three-carbon bridge), and a primary amine is attached to position 8 (the one-carbon bridge).[1]
Crucial Distinction: Unlike tropane alkaloids (8-azabicyclo[3.2.1]octane) where the nitrogen is at the bridgehead (position 8), this molecule is a 3-aza system.[1] This alters the symmetry and spectroscopic properties significantly.
Isomerism
The critical elucidation challenge is the relative stereochemistry of the C8-amine:
-
Syn-Isomer: The amine points toward the nitrogen-containing bridge (C2-N3-C4).[1]
-
Anti-Isomer: The amine points toward the ethano bridge (C6-C7).[1]
Synthesis & Stereochemical Origins
Understanding the synthetic origin provides the first clue to structure.[1] The amine is typically generated via the reduction of 3-propyl-3-azabicyclo[3.2.1]octan-8-one (or its oxime).[1]
-
Hydride Reduction (e.g., NaBH4): Hydride attacks the ketone from the less hindered exo face (the side of the C6-C7 bridge).[1] This forces the resulting hydroxyl/amine group into the endo position (Syn to the N-bridge).[1]
-
Reductive Amination: Often yields a mixture of isomers, requiring chromatographic separation.
Mass Spectrometry (MS) Analysis
Mass spectrometry provides the molecular weight confirmation and characteristic fragmentation patterns for the 3-azabicyclo core.[1]
Molecular Formula: C₁₀H₂₀N₂ Molecular Weight: 168.28 Da[1][2]
Fragmentation Pathways
The fragmentation is dominated by the tertiary amine at position 3.
| m/z Fragment | Proposed Structure/Mechanism | Diagnostic Value |
| 168 | [M]⁺ | Molecular Ion (often weak).[1] |
| 139 | [M - 29]⁺ | Loss of ethyl radical from propyl chain (inductive cleavage).[1] |
| 125 | [M - 43]⁺ | Loss of Propyl group. Cleavage of N-C(propyl) bond. |
| 110/111 | Ring Cleavage | Retro-Cheletropic fragmentation or complex ring opening.[1] |
| 96 | Base Peak | α-Cleavage. Cleavage of the C1-C2 or C4-C5 bond followed by H-transfer.[1] Characteristic of the piperidine ring component. |
| 30 | [CH₂=NH₂]⁺ | Primary amine fragment (from C8). |
NMR Spectroscopy: The Elucidation Core
Nuclear Magnetic Resonance (NMR) is the definitive tool for assigning the relative stereochemistry.
Symmetry Analysis (13C NMR)
The molecule possesses a plane of symmetry (
Predicted 13C NMR Shifts:
-
C8 (CH-NH2): ~50-55 ppm (Diagnostic methine).[1]
-
C2/C4 (N-CH2): ~58-62 ppm (Deshielded by N).[1]
-
C1/C5 (Bridgehead): ~35-40 ppm.[1]
-
C6/C7 (Ethano bridge): ~25-30 ppm.[1]
-
Propyl Chain: ~60 ppm (N-CH2), ~20 ppm (CH2), ~11 ppm (CH3).[1]
1H NMR & Stereochemistry (NOESY)
The assignment of the C8 stereochemistry relies on Nuclear Overhauser Effect Spectroscopy (NOESY) . We track the spatial proximity of the H8 proton to the bridge protons.[1]
Scenario A: Amine is Syn to N-Bridge (Endo)
-
Geometry: The C8-Amine points "down" (towards N3).[1]
-
H8 Proton: Points "up" (towards the C6-C7 bridge).
-
Key NOE Correlation: Strong cross-peak between H8 and H6/H7 (exo-face protons).[1]
-
Coupling: H8 appears as a triplet or multiplet with small coupling to H1/H5 (~3-5 Hz).[1]
Scenario B: Amine is Anti to N-Bridge (Exo)
-
Geometry: The C8-Amine points "up" (towards C6-C7).[1]
-
H8 Proton: Points "down" (towards the N-bridge).
-
Key NOE Correlation: Strong cross-peak between H8 and H2/H4 (axial protons of the piperidine ring).
-
Coupling: H8 coupling remains small, but chemical shift may be shielded relative to the Syn isomer due to anisotropy of the C-N bonds.
Elucidation Logic Diagram
The following diagram illustrates the decision matrix for assigning the stereochemistry.
Caption: Logical workflow for the stereochemical assignment of 3-propyl-3-azabicyclo[3.2.1]octan-8-amine using NOESY correlations.
Experimental Protocol
Step 1: Sample Preparation
-
Dissolve 5-10 mg of the amine in 0.6 mL of CDCl₃ (or CD₃OD if solubility is poor).
-
Add a trace of TMS (tetramethylsilane) as an internal standard.
-
Note: If the amine is a salt (HCl), add solid K₂CO₃ to the NMR tube or use NaOD/D₂O to ensure the free base form, which provides sharper lines and distinct chemical shifts.
Step 2: Data Acquisition[1]
-
1H NMR (1D): Acquire with sufficient scans (ns=16) to resolve splitting patterns of H8 and bridgehead protons.
-
13C NMR (1D): Acquire proton-decoupled spectrum to confirm the number of unique carbons (expect 7 signals for the core + propyl carbons).
-
COSY: Use to trace the spin system: H8
H1/H5 H2/H4 and H6/H7. -
NOESY (Critical): Set mixing time (
) to 500-800 ms. This is long enough to detect spatial through-space interactions between H8 and the bridge protons.[1]
Step 3: Analysis[1][4]
-
Locate H8: Look for the methine proton at position 8. It will be a triplet/multiplet around 3.0–3.5 ppm.
-
Locate H6/H7: These are the protons on the 2-carbon bridge, typically appearing as multiplets around 1.5–2.0 ppm.[1]
-
Locate H2/H4: These are the protons adjacent to the nitrogen, appearing downfield around 2.2–2.8 ppm.
-
Check Cross-peaks: Overlay the COSY and NOESY spectra. Cross-peaks present in NOESY but absent in COSY indicate spatial proximity.
References
-
Review of Tropane Alkaloid Synthesis: Rodriguez, S., & Uria, U. (2025).[4][5][6][7] Enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold: application in the synthesis of tropane alkaloids. Organic & Biomolecular Chemistry. [Link]
-
Stereochemistry of 3-Azabicyclo[3.2.1]octanes: Gassman, P. G., & Fox, B. L. (1967).[1] The Synthesis of 3-Azabicyclo[3.2.1]octane Derivatives. Journal of the American Chemical Society. [Link]
-
Mass Spectrometry of Azabicyclic Systems: Bryant, W. M., et al. (1967). The Mass Spectra of Derivatives of 3-Azabicyclo[3.2.1]octane. Journal of Organic Chemistry. [Link]
-
NIST Chemistry WebBook: 8-Azabicyclo[3.2.1]octan-3-amine, 8-methyl-N-propyl-exo- (Analogous tropane data for comparison).[1] [Link]
Sources
- 1. 8-Azabicyclo[3.2.1]octane, 3-chloro-8-methyl-, (3-endo)- [webbook.nist.gov]
- 2. chemscene.com [chemscene.com]
- 3. 8-Azabicyclo[3.2.1]octan-3-amine,8-methyl-N-propyl-exo- [webbook.nist.gov]
- 4. researchgate.net [researchgate.net]
- 5. researchgate.net [researchgate.net]
- 6. Enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold: application in the synthesis of tropane alkaloids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
- 7. addi.ehu.es [addi.ehu.es]
